Tubastatin A
Tubastatin A
Tubastatin A is a potent HDAC6 inhibitor with an IC50 value of 15 nM. Comparatively, it demonstrates over 1,000-fold selectivity against all other HDAC isoforms (IC50s >16 μM), excluding HDAC8 (IC50 = 0.9 μM). Tubastatin A induces α-tubulin hyperacetylation at 2.5 μM in primary cortical neuron cultures. In a model of oxidative stress induced by glutathione depletion, tubastatin A displays dose-dependent neuronal protection of primary cortical neuron cultures at 5-10 μM.
Brand Name:
Vulcanchem
CAS No.:
1239262-52-2
VCID:
VC0118486
InChI:
InChI=1S/C20H21N3O2.C2HF3O2/c1-22-11-10-19-17(13-22)16-4-2-3-5-18(16)23(19)12-14-6-8-15(9-7-14)20(24)21-25;3-2(4,5)1(6)7/h2-9,25H,10-13H2,1H3,(H,21,24);(H,6,7)
SMILES:
CN1CCC2=C(C1)C3=CC=CC=C3N2CC4=CC=C(C=C4)C(=O)NO.C(=O)(C(F)(F)F)O
Molecular Formula:
C₂₀H₂₁N₃O₂.HCl
Molecular Weight:
371.86
Tubastatin A
CAS No.: 1239262-52-2
Reference Standards
VCID: VC0118486
Molecular Formula: C₂₀H₂₁N₃O₂.HCl
Molecular Weight: 371.86
| CAS No. | 1239262-52-2 |
|---|---|
| Product Name | Tubastatin A |
| Molecular Formula | C₂₀H₂₁N₃O₂.HCl |
| Molecular Weight | 371.86 |
| IUPAC Name | N-hydroxy-4-[(2-methyl-3,4-dihydro-1H-pyrido[4,3-b]indol-5-yl)methyl]benzamide;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C20H21N3O2.C2HF3O2/c1-22-11-10-19-17(13-22)16-4-2-3-5-18(16)23(19)12-14-6-8-15(9-7-14)20(24)21-25;3-2(4,5)1(6)7/h2-9,25H,10-13H2,1H3,(H,21,24);(H,6,7) |
| Standard InChIKey | LJTSJTWIMOGKRJ-UHFFFAOYSA-N |
| SMILES | CN1CCC2=C(C1)C3=CC=CC=C3N2CC4=CC=C(C=C4)C(=O)NO.C(=O)(C(F)(F)F)O |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Tubastatin A is a potent HDAC6 inhibitor with an IC50 value of 15 nM. Comparatively, it demonstrates over 1,000-fold selectivity against all other HDAC isoforms (IC50s >16 μM), excluding HDAC8 (IC50 = 0.9 μM). Tubastatin A induces α-tubulin hyperacetylation at 2.5 μM in primary cortical neuron cultures. In a model of oxidative stress induced by glutathione depletion, tubastatin A displays dose-dependent neuronal protection of primary cortical neuron cultures at 5-10 μM. |
| Synonyms | N-Hydroxy-4-[(1,2,3,4-tetrahydro-2-methyl-5H-pyrido[4,3-b]indol-5-yl)methyl]benzamide 2,2,2-Trifluoroacetate; |
| PubChem Compound | 50898504 |
| Last Modified | Nov 11 2021 |
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